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Introduction

Etripamil is a novel, intranasally delivered, short-acting L-type calcium channel blocker
developed for the acute treatment of paroxysmal supraventricular tachycardia (PSVT).[1][2][3]
[4][5] Its primary mechanism of action involves the inhibition of L-type calcium channels
(CaVvl.2), leading to a slowing of atrioventricular (AV) nodal conduction. However, recent
research reveals that etripamil's electrophysiological profile is more complex, exhibiting multi-
channel modulation that may contribute to its antiarrhythmic effects.

These application notes provide a comprehensive overview of the patch-clamp analysis of
etripamil on isolated cardiomyocytes, offering detailed experimental protocols and a summary
of its known effects on various cardiac ion channels. This information is intended to guide
researchers in the electrophysiological characterization of etripamil and similar compounds.

Data Presentation: Quantitative Effects of Etripamil
on Cardiac lon Channels

Recent studies have demonstrated that etripamil modulates a variety of cardiac ion channels,
extending beyond its primary target, the L-type calcium channel. The following tables
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summarize the known quantitative effects of etripamil on multiple human cardiac ion channels,
as determined by patch-clamp analysis.
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Etripamil
lon . Referenc
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Channel . e
ation
Atrial
Cavl.2 ICa,L Human Cardiomyo 100 uM 31% block
cytes
Atrial N
) Significant
NaVv1.5 INa Human Cardiomyo 1uM ]
reduction
cytes
Atrial
NaV1.5 INa Human Cardiomyo 100 uM 59% block
cytes
Atrial
KV1.5 IKur Human Cardiomyo 100 uM 74% block
cytes
Atrial
. 18.7 uM
TASK-1 IK, TASK-1 Human Cardiomyo (1C50) 50% block
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Atrial
TASK-1 IK,TASK-1 Human Cardiomyo 100 uM 70% block
cytes
Atrial
TASK-3 IK,TASK-3 Human Cardiomyo 100 uM 74% block
cytes
Atrial
hERG IKr Human Cardiomyo 100 uM 82% block
cytes
Atrial
Kir3.1/3.4 IKACh Human Cardiomyo 100 uM 59% block
cytes
KCNQL1/KC IKs Human Atrial 100 uM 71% block
NE1 Cardiomyo
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Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of etripamil and a typical
experimental workflow for its analysis using patch-clamp electrophysiology.
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Mechanism of action of etripamil on cardiomyocyte ion channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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